Cas no 680591-34-8 (Glycine,N-[3-(dimethylamino)phenyl]-N-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-)

• Product Name: Glycine,N-[3-(dimethylamino)phenyl]-N-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
• CAS No: 680591-34-8
• MF: C₂₀H₂₆N₂O₄S
• MW: 390.496444225311
• CID: 1723863
• PubChem ID: 58978433
• Update Time: 2025-04-21

Glycine,N-[3-(dimethylamino)phenyl]-N-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[3-(dimethylamino)phenyl]-N-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
• ZTHFTXZNGRHZDW-UHFFFAOYSA-N
• 680591-34-8
• SCHEMBL1038658
• [(4-tert-Butyl-benzenesulfonyl)-(3-dimethylamino-phenyl)-amino]-acetic acid
• DB-336439

• Inchi： 1S/C20H26N2O4S/c1-20(2,3)15-9-11-18(12-10-15)27(25,26)22(14-19(23)24)17-8-6-7-16(13-17)21(4)5/h6-13H,14H2,1-5H3,(H,23,24)
• InChI Key： ZTHFTXZNGRHZDW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(N(CC(=O)O)C1C=CC=C(C=1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 390.16148
• Monoisotopic Mass: 390.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 77.92